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Compound of Interest

Compound Name: Formanilide

Cat. No.: B094145 Get Quote

Formanilide: Physicochemical Properties
For immediate release

This technical guide provides the fundamental physicochemical properties of formanilide, a

key organic compound utilized in various research and development applications. The data

presented herein is intended for researchers, scientists, and drug development professionals.

Chemical Identity and Molecular Properties
Formanilide, also known as N-phenylformamide, is an amide derived from formic acid and

aniline.[1] Its chemical structure and properties are fundamental to its role as a synthetic

intermediate.[2]

The key quantitative properties of formanilide are summarized in the table below.

Property Value Source

Molecular Formula C₇H₇NO [1][3][4][5]

Molecular Weight 121.14 g/mol [1][4]

Exact Mass 121.052763847 Da [3][4]

Determination of Molecular Weight
Experimental Protocol:
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The molecular weight of a compound is a fundamental property derived from its chemical

formula. The value is calculated by summing the atomic weights of each constituent atom. For

formanilide (C₇H₇NO), the calculation is as follows:

Carbon (C): 7 atoms × 12.011 amu/atom = 84.077 amu

Hydrogen (H): 7 atoms × 1.008 amu/atom = 7.056 amu

Nitrogen (N): 1 atom × 14.007 amu/atom = 14.007 amu

Oxygen (O): 1 atom × 15.999 amu/atom = 15.999 amu

Total Molecular Weight: 84.077 + 7.056 + 14.007 + 15.999 = 121.139 amu ( g/mol )[2][3]

This calculated value is consistent with experimentally determined values and those reported in

chemical literature.[1][4][6]

Elemental Composition
The following diagram illustrates the elemental composition of formanilide as defined by its

molecular formula.

Formanilide (C₇H₇NO)
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Elemental composition of formanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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